Cas no 1935196-58-9 (6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyrazine)

• Product Name: 6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyrazine
• CAS No: 1935196-58-9
• MF: C₅H₂ClIN₄
• MW: 280.453650951386
• MDL: MFCD26521481
• CID: 4630333
• PubChem ID: 124036877
• Update Time: 2025-10-05

6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyrazine
• AS-65376
• SY264823
• 6-chloro-3-iodo-2H-pyrazolo[3,4-b]pyrazine
• AKOS037645977
• MFCD26521481
• SCHEMBL19641301
• PB41616
• P18022
• 1935196-58-9

• MDL： MFCD26521481
• Inchi： 1S/C5H2ClIN4/c6-2-1-8-3-4(7)10-11-5(3)9-2/h1H,(H,9,10,11)
• InChI Key： USJKPCMUIKHZAM-UHFFFAOYSA-N
• SMILES： IC1=C2C(N=C(C=N2)Cl)=NN1

Computed Properties

• Exact Mass: 279.90127g/mol
• Monoisotopic Mass: 279.90127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 1.5

Additional information on 6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyrazine

Comprehensive Overview of 6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyrazine (CAS No. 1935196-58-9)

6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyrazine (CAS No. 1935196-58-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolo[3,4-b]pyrazine family, a class of nitrogen-rich heterocycles known for their versatility in drug discovery. The presence of both chloro and iodo substituents enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in kinase inhibition and as a building block for novel therapeutics targeting metabolic disorders.

In recent years, the demand for 6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyrazine has surged, driven by its role in the development of small-molecule inhibitors. Its CAS No. 1935196-58-9 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it a cornerstone in organic synthesis. Additionally, its iodo moiety allows for further functionalization, enabling the creation of diverse derivatives with tailored properties.

The growing interest in 6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyrazine aligns with broader trends in precision medicine and sustainable chemistry. As the pharmaceutical industry shifts toward targeted therapies, this compound's modular structure offers a platform for designing molecules with high specificity and reduced off-target effects. Environmental concerns have also spurred research into green synthesis methods for such intermediates, minimizing waste and energy consumption. These advancements highlight the compound's dual significance in both scientific innovation and industrial applications.

From a commercial perspective, CAS No. 1935196-58-9 is listed in catalogs of leading chemical suppliers, often accompanied by detailed spectroscopic data and safety profiles. Its stability under standard storage conditions and compatibility with common solvents further enhance its practicality for laboratory use. Researchers frequently inquire about its purity standards, scalability, and regulatory compliance, underscoring the need for reliable sourcing and transparent documentation. As the compound gains traction, collaborations between academia and industry are expected to accelerate its adoption in next-generation drug development.

In summary, 6-Chloro-3-iodo-1H-pyrazolo[3,4-b]pyrazine (CAS No. 1935196-58-9) represents a pivotal tool in modern chemistry, bridging the gap between theoretical research and practical applications. Its multifaceted utility, combined with the evolving demands of biotechnology and materials engineering, positions it as a compound of enduring relevance. Future studies will likely explore its potential in catalysis, electronic materials, and beyond, solidifying its role in the scientific landscape.